Cas no 28864-65-5 (1(3H)-Isobenzofuranone, 3,3-bis(4-methylphenyl)-)

• Product Name: 1(3H)-Isobenzofuranone, 3,3-bis(4-methylphenyl)-
• CAS No: 28864-65-5
• MF: C₂₂H₁₈O₂
• MW: 314.377126216888
• CID: 1437450
• PubChem ID: 3882387
• Update Time: 2025-04-20

1(3H)-Isobenzofuranone, 3,3-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3,3-bis(4-methylphenyl)-
• 3,3-bis(4-methylphenyl)-2-benzofuran-1-one
• SCHEMBL822834
• ST073941
• EU-0070517
• 3,3-BIS(4-METHYLPHENYL)-1,3-DIHYDRO-2-BENZOFURAN-1-ONE
• 28864-65-5
• 3,3-Di-p-tolylisobenzofuran-1(3H)-one
• AKOS001610754
• STK762571
• 3,3-di(p-tolyl) phthalide
• DTXSID00397745
• 3,3-bis(4-methylphenyl)-2-benzofuran-1(3H)-one

• Inchi： 1S/C22H18O2/c1-15-7-11-17(12-8-15)22(18-13-9-16(2)10-14-18)20-6-4-3-5-19(20)21(23)24-22/h3-14H,1-2H3
• InChI Key： IGUVEAWTILYVLT-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C1(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 314.13074
• Monoisotopic Mass: 314.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones